Cas no 1805322-44-4 (3-(Difluoromethyl)-6-methoxy-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-6-methoxy-2-nitropyridine
• CAS No: 1805322-44-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4847729
• Update Time: 2025-06-30

3-(Difluoromethyl)-6-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-2-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-14-5-3-2-4(6(8)9)7(10-5)11(12)13/h2-3,6H,1H3
• InChI Key： AMCCBHLVNCAPKT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-6-methoxy-2-nitropyridine

Comprehensive Overview of 3-(Difluoromethyl)-6-methoxy-2-nitropyridine (CAS No. 1805322-44-4): Properties, Applications, and Industry Insights

3-(Difluoromethyl)-6-methoxy-2-nitropyridine (CAS No. 1805322-44-4) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by a difluoromethyl group and a methoxy substituent, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes and receptors.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Current literature highlights optimized protocols for its preparation via nitration reactions of pyridine precursors, followed by selective functionalization. The presence of the nitro group at the 2-position enhances reactivity, enabling further transformations such as reduction to amines or cyclization reactions. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring high purity (>98%) for research applications.

In the context of sustainable chemistry, 3-(Difluoromethyl)-6-methoxy-2-nitropyridine aligns with the industry's shift toward green synthesis. Recent studies emphasize solvent-free or aqueous-phase reactions to minimize environmental impact. This resonates with the growing demand for eco-friendly intermediates in APIs (Active Pharmaceutical Ingredients) and crop protection chemicals. The compound's fluorine-containing moiety also addresses the trend of fluorinated compounds in medicinal chemistry, where fluorine atoms improve metabolic stability and bioavailability.

Another hot topic is the compound's role in agrochemical innovation. Its structural motif appears in patents related to herbicides and fungicides, leveraging the nitropyridine core for target-specific activity. For instance, derivatives of this compound have shown efficacy against fungal pathogens in crops, addressing global concerns about food security and resistance management. Researchers are particularly interested in its mode of action, which may involve interference with fungal cell wall biosynthesis.

From a commercial perspective, suppliers of CAS 1805322-44-4 highlight its availability in gram-to-kilogram quantities with customizable packaging. The compound's stability under inert conditions and compatibility with common organic solvents (e.g., DMSO, acetonitrile) facilitate its use in high-throughput screening. However, users frequently inquire about storage recommendations—optimal preservation typically requires protection from light and moisture at temperatures below -20°C.

Emerging applications in material science further expand the utility of 3-(Difluoromethyl)-6-methoxy-2-nitropyridine. Its electron-deficient pyridine ring serves as a building block for organic semiconductors and ligand design in catalysis. Recent publications describe its incorporation into metal-organic frameworks (MOFs) for gas storage, reflecting interdisciplinary interest. These developments align with searches for advanced functional materials and energy storage solutions.

Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) such as gloves and goggles. While not classified as hazardous under current regulations, proper waste disposal protocols are recommended to comply with REACH and GHS guidelines. This information addresses frequent queries about handling procedures and regulatory compliance in academic and industrial settings.

In summary, 3-(Difluoromethyl)-6-methoxy-2-nitropyridine (CAS No. 1805322-44-4) represents a multifaceted compound with expanding roles in life sciences and advanced materials. Its synthesis, applications, and safety profile continue to evolve, driven by both academic curiosity and industrial demand. As research uncovers new derivatives and functionalities, this compound is poised to remain a key player in innovation-driven sectors.